Cas no 2137844-48-3 (5-{[(Benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)-1,2-thiazole-4-carboxylic acid)

• Product Name: 5-{[(Benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)-1,2-thiazole-4-carboxylic acid
• CAS No: 2137844-48-3
• MF: C₁₆H₁₆N₂O₅S
• MW: 348.373642921448
• CID: 5866837
• PubChem ID: 165458224
• Update Time: 2025-10-23

5-{[(Benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-742156
• 2137844-48-3
• 5-{[(benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)-1,2-thiazole-4-carboxylic acid
• 5-{[(Benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)-1,2-thiazole-4-carboxylic acid

• Inchi： 1S/C16H16N2O5S/c19-15(20)12-13(11-6-7-22-9-11)18-24-14(12)17-16(21)23-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,17,21)(H,19,20)
• InChI Key： SRIDDIIBDNJXCY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C2COCC2)=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 348.07799279g/mol
• Monoisotopic Mass: 348.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 126Ų

Additional information on 5-{[(Benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)-1,2-thiazole-4-carboxylic acid

Introduction to 5-{[(Benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)-1,2-thiazole-4-carboxylic Acid (CAS No. 2137844-48-3)

5-{[(Benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)-1,2-thiazole-4-carboxylic acid, identified by its CAS number 2137844-48-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and an oxolane ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The benzyloxy carbonyl group in the molecular structure plays a crucial role in enhancing the stability and solubility of the compound, which is essential for its formulation as an active pharmaceutical ingredient (API). This moiety is commonly used in peptide coupling reactions and as a protecting group for amino acids during synthetic processes. The incorporation of this group into the thiazole core not only improves the pharmacokinetic profile of the compound but also facilitates its integration into more complex molecular architectures.

The oxolan-3-yl substituent at the 3-position of the thiazole ring introduces additional functional diversity to the molecule. Oxolane rings are known for their ability to stabilize reactive intermediates and can participate in various chemical transformations, including nucleophilic substitution reactions. This feature makes 5-{[(Benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)-1,2-thiazole-4-carboxylic acid a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural motif of thiazole is found in numerous natural products and pharmacologically active molecules, underscoring its importance in drug discovery. The presence of both benzyloxy and oxolan-3-yl groups in 5-{[(Benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)-1,2-thiazole-4-carboxylic acid suggests that it may possess enhanced biological activity compared to simpler thiazole derivatives.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the benzyloxy carbonyl group typically involves peptide coupling techniques using reagents such as HATU or HBTU. Subsequent functionalization at the 3-position with an oxolane ring requires specialized synthetic strategies that often involve ring-closing metathesis or nucleophilic addition reactions. The final product must undergo rigorous purification to remove any byproducts or impurities that could affect its biological activity.

The pharmacological potential of 5-{[(Benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)-1,2-thiazole-4-carboxylic acid has been explored in several preclinical studies. Researchers have investigated its effects on various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes associated with cancer cell proliferation and inflammation. Additionally, its ability to cross cell membranes may make it an effective candidate for topical or systemic delivery.

The use of computational methods has also played a significant role in understanding the binding interactions between 5-{[(Benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)-1,2-thiazole-4-carboxylic acid and biological targets. Molecular docking studies have been employed to predict how this compound might interact with specific proteins or enzymes. These studies provide valuable insights into the binding affinity and mode of action of the molecule, which can guide further optimization efforts.

In conclusion, 5-{[(Benzyloxy)carbonyl]amino}-3-(oxolan-3-yl)-1,2-thiazole-4-carboxylic acid (CAS No. 2137844-48-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that additional derivatives will be synthesized and evaluated for their pharmacological properties.